Cas no 2138002-73-8 (8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138002-73-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6405925
• PubChem ID: 165474140
• Update Time: 2025-10-14

8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138002-73-8
• EN300-1129171

• Inchi： 1S/C14H18O3/c1-8(2)12-11(14(15)16)7-10-6-4-5-9(3)13(10)17-12/h4-6,8,11-12H,7H2,1-3H3,(H,15,16)
• InChI Key： XNIWRUXNCQCVIY-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=CC=2CC(C(=O)O)C1C(C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138002-73-8)

The compound 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138002-73-8) is a structurally unique benzopyran derivative that has garnered significant attention in pharmaceutical and chemical research. With its benzopyran core and carboxylic acid functionality, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to its chiral center and hydrogen-bonding capabilities, which make it valuable for drug discovery and material science.

In recent years, the demand for specialty chemicals like 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and green synthesis. This compound's CAS No. 2138002-73-8 is frequently searched in scientific databases, reflecting its relevance in developing novel therapeutics and catalysts. Its structural features align with current trends in fragment-based drug design, where small molecules are used to target specific protein interactions.

One of the key advantages of 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is its compatibility with sustainable chemistry practices. As industries shift toward eco-friendly synthesis, this compound's potential for low-waste production and biodegradability makes it a candidate for green pharmaceutical applications. Additionally, its benzopyran scaffold is known for its role in natural products, linking it to the growing interest in bio-inspired chemistry.

The carboxylic acid group in CAS No. 2138002-73-8 enables diverse derivatization, allowing researchers to explore its utility in peptide mimetics and metal-organic frameworks (MOFs). These applications are particularly relevant in the context of personalized medicine and nanotechnology, where tailored molecular structures are critical. Furthermore, the compound's chirality opens doors for asymmetric synthesis, a hot topic in catalysis research.

From a commercial perspective, 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is often discussed alongside high-value intermediates and custom synthesis services. Its CAS No. 2138002-73-8 is a common query among procurement specialists seeking high-purity compounds for R&D. The compound's stability under various conditions also makes it suitable for long-term storage, a practical consideration for laboratories and manufacturers.

In summary, 8-methyl-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138002-73-8) represents a multifaceted chemical entity with broad applicability. Its alignment with contemporary research themes—such as sustainable chemistry, drug discovery, and advanced materials—ensures its continued relevance in scientific and industrial communities. As innovation progresses, this compound is poised to play a pivotal role in emerging technologies.